Cas no 1361659-75-7 (6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl)

• Product Name: 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl
• CAS No: 1361659-75-7
• MF: C₁₂H₅Cl₃FI
• MW: 401.429976224899
• CID: 4790153
• Update Time: 2025-05-21

6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl

• Inchi： 1S/C12H5Cl3FI/c13-6-4-7(12(15)8(14)5-6)11-9(16)2-1-3-10(11)17/h1-5H
• InChI Key： PMIUJPDSIKZHOU-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C1C=C(C=C(C=1Cl)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl

Professional Introduction to Compound with CAS No. 1361659-75-7 and Product Name: 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl

The compound with the CAS number 1361659-75-7 and the product name 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular imaging. The presence of multiple halogen atoms and a fluorine substituent makes it a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

In recent years, the pharmaceutical industry has witnessed a surge in the use of halogenated biphenyl derivatives as key building blocks in the synthesis of novel therapeutic agents. The structural motif of 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl is particularly noteworthy because it combines the reactivity of iodine with the electronic properties imparted by chlorine atoms. This combination allows for facile functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in medicinal chemistry to construct biaryl structures.

One of the most compelling aspects of this compound is its utility in the development of fluorescent probes for biological imaging. The fluorine atom serves as an excellent handle for attaching fluorophores, enabling researchers to design probes that can track specific biological processes in real-time. For instance, recent studies have demonstrated the use of halogenated biphenyls as scaffolds for developing fluorescent cell markers that can be used in high-throughput screening assays to identify potential drug candidates.

The chlorine atoms in 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl also contribute to its versatility by enhancing electrophilicity and facilitating further derivatization. This feature has been exploited in the synthesis of kinase inhibitors, which are critical targets in oncology research. By modifying the positions and types of halogen substituents, researchers can fine-tune the binding affinity and selectivity of these inhibitors against specific kinases involved in cancer pathways.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have revealed that the electron-withdrawing nature of chlorine atoms can stabilize reactive intermediates, making 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl an ideal candidate for generating novel heterocyclic compounds through cycloaddition reactions. These heterocycles have shown promise as antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The role of this compound in proteomics is another area where it has made significant strides. Researchers have leveraged its unique reactivity to develop novel affinity probes that can selectively label specific proteins based on post-translational modifications. Such probes are invaluable tools for understanding complex signaling networks and have opened new avenues for therapeutic intervention.

Furthermore, the environmental impact of using halogenated biphenyls has been a topic of extensive research. While traditional concerns about persistence and bioaccumulation have been raised, recent studies have focused on designing compounds that exhibit controlled degradation rates. This approach ensures that while these compounds remain effective during their intended use, they do not pose long-term environmental risks. The development of biodegradable halogenated biphenyls represents a significant step forward in sustainable chemical synthesis.

In conclusion, 6'-Fluoro-2'-iodo-2,3,5-trichlorobiphenyl (CAS No. 1361659-75-7) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new uses for this compound, it is likely to play an even greater role in advancing our understanding of biological systems and developing next-generation therapeutics.